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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888

An In-depth Technical Guide to Silver Lactate for Researchers and Drug Development
Professionals

This guide provides a comprehensive overview of silver lactate, a compound of significant
interest in pharmaceutical and biomedical research. It details its chemical and physical
properties, methods of preparation and analysis, and its applications, with a focus on its
antimicrobial activity and role in wound healing and nanoparticle synthesis.

Core Properties of Silver Lactate

Silver lactate is an organic salt formed between silver and lactic acid. It is recognized for its
antimicrobial properties, which are primarily attributed to the release of silver ions (Ag*).

Molecular Structure and Properties

The chemical structure of silver lactate consists of a silver cation ionically bonded to the
carboxylate group of the lactate anion.

Chemical Structure: CHsCH(OH)COO~-Ag*

Table 1: Physicochemical Properties of Silver Lactate[1][2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1143888?utm_src=pdf-interest
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_lactate
https://pmc.ncbi.nlm.nih.gov/articles/PMC11292664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6756674/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CsHsAgOs (anhydrous)

C3HsAgO0s-H20 (monohydrate)

Molecular Weight 196.94 g/mol (anhydrous)[1][3][4][5][6]

214.95 g/mol (monohydrate)

Appearance Gray to purple powder or flakes[2]

Melting Point 120-122 °C[1][5]

Solubility Soluble in water, slightly soluble in ethanol[2]
CAS Number 128-00-7 (anhydrous)[2][5][7]

15768-18-0

Experimental Protocols

This section details key experimental methodologies related to the synthesis, purification, and
analysis of silver lactate, as well as its application in antimicrobial testing and nanoparticle
synthesis.

Synthesis of Silver Lactate

A common method for the synthesis of silver lactate is through the reaction of silver carbonate
with lactic acid.[2]

Protocol:
o Reactants: Silver carbonate (Ag2COs) and lactic acid (CHsCH(OH)COOH).
e Procedure:
o Gradually add silver carbonate to an aqueous solution of lactic acid with constant stirring.

o The reaction proceeds with the evolution of carbon dioxide gas.
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o Continue the addition until the effervescence ceases, indicating the complete reaction of
the acid.

o The resulting solution contains dissolved silver lactate.

« |solation: The silver lactate can be isolated by evaporation of the water, followed by drying

of the resulting solid.

Purification of Silver Lactate

Purification of silver lactate can be achieved by recrystallization.[8]

Protocol:

 Dissolution: Dissolve the impure silver lactate in hot water.

o Recrystallization: Add ethanol to the hot agueous solution to induce recrystallization.
o Collection: Collect the precipitated crystals by filtration.

o Washing: Wash the collected crystals with ethanol followed by diethyl ether.

» Drying: Dry the purified crystals at 80°C. The resulting product is the dihydrate form. It is
crucial to store the purified compound in the dark to prevent degradation.[8]

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)

An RP-HPLC method can be employed to determine the assay of silver lactate by quantifying
the lactate component.[5]

Table 2: RP-HPLC Method Parameters for Silver Lactate Analysis[5]
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Parameter Specification

Column Phenomenex Gemini C18 (250x4.6 mm, 5 um)

Potassium dihydrogen phosphate, pH adjusted

Mobile Phase
to 2.2 with orthophosphoric acid
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C
Detection Wavelength 210 nm
Standard Concentration 7 mg/mL in water
Test Concentration 15 mg/mL in water

Antimicrobial Activity Assay (Agar Well Diffusion
Method)

The antimicrobial efficacy of silver lactate can be evaluated using the agar well diffusion
method.[9][10]

Protocol:

e Culture Preparation: Prepare a standardized suspension of the test microorganism (e.g., E.
coli, S. aureus) equivalent to a 0.5 McFarland standard.[10]

« Inoculation: Evenly swab the microbial suspension onto the surface of a sterile Mueller-
Hinton Agar plate.

o Well Creation: Create wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

o Sample Application: Add a defined volume (e.g., 50 pL) of the silver lactate solution at
various concentrations into the wells.[10] A negative control (e.g., sterile water) should also
be included.

e Incubation: Incubate the plates at 37°C for 18-24 hours.[9]
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e Analysis: Measure the diameter of the zone of inhibition around each well. A larger diameter
indicates greater antimicrobial activity.

Signaling Pathways and Mechanisms of Action

While specific signaling pathways for the silver lactate molecule as a whole are not well-
defined, the biological effects are primarily driven by its dissociation into silver ions (Ag*) and
lactate.

Antimicrobial Mechanism of Silver lons

The antimicrobial action of silver ions is multifaceted, involving several targets within microbial
cells.
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Disruption

Cell Wall/Membrane Increased Permeability
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Synthesis Steps

Start: Silver Lactate Solution (Ag+ Source)

Add Reducing Agent
(e.g., Sodium Borohydride, Glucose)

Add Stabilizing Agent
(e.g., Citrate, Starch)

Apply Heat
(e.g., 70-100°C)

Silver Nanoparticle (AgNP) Formation

o ~~~.__Characterization S

UV-Vis Spectroscopy Transmission Electron Microscopy X-ray Diffraction
(SPR Peak ~400 nm) (Size and Morphology) (Crystalline Structure)

End Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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